Cas no 383136-16-1 (1-(3,4-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE)
383136-16-1 structure
Product Name:1-(3,4-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
CAS No:383136-16-1
MF:C13H13NO
MW:199.248423337936
CID:923322
PubChem ID:3736994
Update Time:2025-04-19
1-(3,4-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,4-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
- 1-(3,4-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBOXALDEHYDE
- 1H-PYRROLE-2-CARBOXALDEHYDE,1-(3,4-DIMETHYLPHENYL)
- MFCD02664867
- EN300-6501664
- STK894785
- 1-(3,4-dimethylphenyl)pyrrole-2-carbaldehyde
- SB62777
- AKOS000101681
- Z111572860
- G34839
- 383136-16-1
- AB01320343-02
- NCGC00325413-01
- BBL022066
- CS-0332493
- DB-258741
-
- Inchi: 1S/C13H13NO/c1-10-5-6-12(8-11(10)2)14-7-3-4-13(14)9-15/h3-9H,1-2H3
- InChI Key: RYKLHFRNQYWPQZ-UHFFFAOYSA-N
- SMILES: O=CC1=CC=CN1C1C=CC(C)=C(C)C=1
Computed Properties
- Exact Mass: 199.10000
- Monoisotopic Mass: 199.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 22Ų
Experimental Properties
- PSA: 22.00000
- LogP: 2.90660
1-(3,4-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR905861-1g |
1-(3,4-Dimethylphenyl)-1H-pyrrole-2-carbaldehyde |
383136-16-1 | 95% | 1g |
£240.00 | 2023-09-02 | |
| Chemenu | CM519353-1g |
1-(3,4-Dimethylphenyl)-1H-pyrrole-2-carbaldehyde |
383136-16-1 | 98% | 1g |
$*** | 2023-03-30 | |
| TRC | D591385-100mg |
1-(3,4-dimethylphenyl)-1H-pyrrole-2-carbaldehyde |
383136-16-1 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D591385-500mg |
1-(3,4-dimethylphenyl)-1H-pyrrole-2-carbaldehyde |
383136-16-1 | 500mg |
$ 230.00 | 2022-06-05 | ||
| TRC | D591385-1g |
1-(3,4-dimethylphenyl)-1H-pyrrole-2-carbaldehyde |
383136-16-1 | 1g |
$ 340.00 | 2022-06-05 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ3001-1G |
1-(3,4-dimethylphenyl)-1H-pyrrole-2-carbaldehyde |
383136-16-1 | 95% | 1g |
¥ 2,237.00 | 2023-04-13 | |
| Enamine | EN300-6501664-0.05g |
1-(3,4-dimethylphenyl)-1H-pyrrole-2-carbaldehyde |
383136-16-1 | 95.0% | 0.05g |
$42.0 | 2025-03-14 | |
| Enamine | EN300-6501664-0.1g |
1-(3,4-dimethylphenyl)-1H-pyrrole-2-carbaldehyde |
383136-16-1 | 95.0% | 0.1g |
$66.0 | 2025-03-14 | |
| Enamine | EN300-6501664-0.25g |
1-(3,4-dimethylphenyl)-1H-pyrrole-2-carbaldehyde |
383136-16-1 | 95.0% | 0.25g |
$92.0 | 2025-03-14 | |
| Enamine | EN300-6501664-0.5g |
1-(3,4-dimethylphenyl)-1H-pyrrole-2-carbaldehyde |
383136-16-1 | 95.0% | 0.5g |
$175.0 | 2025-03-14 |
1-(3,4-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
383136-16-1 (1-(3,4-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE) Related Products
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